Cas no 1261998-28-0 (4-(4-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid
• CAS No: 1261998-28-0
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18320658
• CID: 1039062
• PubChem ID: 53226558
• Update Time: 2025-04-20

4-(4-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-fluoro-3-methoxyphenyl)-3-methylbenzoic acid
• MFCD18320658
• 4'-Fluoro-3'-methoxy-2-methyl-[1,1'-biphenyl]-4-carboxylicacid
• 4'-Fluoro-3'-methoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• BS-20376
• CS-0209657
• 1261998-28-0
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-fluoro-3'-methoxy-2-methyl-
• 4/'-Fluoro-3/'-Methoxy-2-Methyl-[1,1/'-biphenyl]-4-carboxylic acid
• DTXSID90690176
• 4-(4-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid

• MDL： MFCD18320658
• Inchi： 1S/C15H13FO3/c1-9-7-11(15(17)18)3-5-12(9)10-4-6-13(16)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： SSCYIDRIPCVRIM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 260.08500
• Monoisotopic Mass: 260.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.8±42.0 °C at 760 mmHg
• Flash Point: 191.4±27.9 °C
• PSA: 46.53000
• LogP: 3.50790
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(4-Fluoro-3-methoxyphenyl)-3-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives